Cas no 444806-04-6 ((S)-3-Amino-3-(pyridin-4-yl)propanoic acid)

• Product Name: (S)-3-Amino-3-(pyridin-4-yl)propanoic acid
• CAS No: 444806-04-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD04113701
• CID: 68127
• PubChem ID: 28196976
• Update Time: 2025-10-29

(S)-3-Amino-3-(pyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(pyridin-4-yl)propanoic acid
• (3S)-3-amino-3-pyridin-4-ylpropanoic acid
• AKOS010393870
• DTXSID30651165
• (S)-3-AMINO-3-(PYRIDIN-4-YL)PROPANOICACID
• SCHEMBL7237533
• EN300-255016
• (S)-3-Amino-3-pyridin-4-yl-propionic acid hydrochloride
• 444806-04-6
• (3S)-3-AMINO-3-(PYRIDIN-4-YL)PROPANOIC ACID

• MDL： MFCD04113701
• Inchi： 1S/C8H10N2O2/c9-7(5-8(11)12)6-1-3-10-4-2-6/h1-4,7H,5,9H2,(H,11,12)/t7-/m0/s1
• InChI Key： HELGKMIKUOPFTO-ZETCQYMHSA-N
• SMILES： OC(C[C@@H](C1C=CN=CC=1)N)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.21000
• LogP: 1.25640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-Amino-3-(pyridin-4-yl)propanoic acid

(S)-3-Amino-3-(Pyridin-4-Yl)Propanoic Acid: A Comprehensive Overview

(S)-3-Amino-3-(pyridin-4-yl)propanoic acid, with the CAS number 444806-04-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group and a pyridine ring in a chiral environment. The presence of the pyridine moiety introduces interesting electronic properties, while the amino group adds functional versatility. This combination makes it a valuable molecule for exploring various chemical reactions and biological activities.

Recent studies have highlighted the potential of (S)-3-amino-3-(pyridin-4-yl)propanoic acid in drug discovery. Researchers have focused on its role as a chiral building block in asymmetric synthesis. The compound's chiral center allows for the formation of enantiomerically pure derivatives, which are crucial in developing bioactive molecules. For instance, investigations into its use as a precursor for peptide synthesis have shown promising results, particularly in the construction of complex cyclic peptides with potential therapeutic applications.

The synthesis of (S)-3-amino-3-(pyridin-4-yl)propanoic acid has been optimized through various methodologies. One notable approach involves the use of organocatalytic asymmetric induction, which not only enhances enantioselectivity but also improves reaction efficiency. These advancements have made the compound more accessible for large-scale production, facilitating its integration into diverse research programs.

In terms of biological activity, (S)-3-amino-3-(pyridin-4-yl)propanoic acid has demonstrated potential as a modulator of ion channels and receptors. Preclinical studies suggest that it may play a role in treating neurological disorders by influencing neurotransmitter systems. Additionally, its ability to act as a ligand for metalloenzymes has opened avenues for exploring its role in catalysis and enzyme inhibition.

From a structural standpoint, the compound's pyridine ring contributes to its aromatic stability and reactivity. The amino group at position 3 introduces hydrogen bonding capabilities, enhancing its solubility and bioavailability. These properties make it an attractive candidate for designing drugs with specific pharmacokinetic profiles.

Recent technological advancements have also enabled detailed computational studies of (S)-3-amino-3-(pyridin-4-yl)propanoic acid. Molecular modeling techniques have provided insights into its interaction with biological targets at the atomic level. Such studies are pivotal for rational drug design, where understanding the molecular basis of activity is essential.

In conclusion, (S)-3-amino-3-(pyridin-4-yl)propanoic acid stands out as a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As ongoing research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in scientific advancements.